Cas no 2138539-72-5 (1-(4-Chlorothiophen-3-yl)-4-ethylcyclohex-2-en-1-ol)

• Product Name: 1-(4-Chlorothiophen-3-yl)-4-ethylcyclohex-2-en-1-ol
• CAS No: 2138539-72-5
• MF: C₁₂H₁₅ClOS
• MW: 242.764901399612
• CID: 5893804
• PubChem ID: 165787988
• Update Time: 2025-05-19

1-(4-Chlorothiophen-3-yl)-4-ethylcyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1156008
• 2138539-72-5
• 1-(4-chlorothiophen-3-yl)-4-ethylcyclohex-2-en-1-ol
• 1-(4-Chlorothiophen-3-yl)-4-ethylcyclohex-2-en-1-ol

• Inchi： 1S/C12H15ClOS/c1-2-9-3-5-12(14,6-4-9)10-7-15-8-11(10)13/h3,5,7-9,14H,2,4,6H2,1H3
• InChI Key： MGOJPODDLANOAB-UHFFFAOYSA-N
• SMILES： ClC1=CSC=C1C1(C=CC(CC)CC1)O

Computed Properties

• Exact Mass: 242.0532140g/mol
• Monoisotopic Mass: 242.0532140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 48.5Ų

Additional information on 1-(4-Chlorothiophen-3-yl)-4-ethylcyclohex-2-en-1-ol

Comprehensive Overview of 1-(4-Chlorothiophen-3-yl)-4-ethylcyclohex-2-en-1-ol (CAS No. 2138539-72-5)

The compound 1-(4-Chlorothiophen-3-yl)-4-ethylcyclohex-2-en-1-ol (CAS No. 2138539-72-5) is a structurally unique chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a chlorothiophene moiety with an ethyl-substituted cyclohexenol ring, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways. The presence of both chloro and hydroxyl functional groups enhances its reactivity, enabling diverse derivatization strategies.

In recent years, the demand for heterocyclic compounds like 1-(4-Chlorothiophen-3-yl)-4-ethylcyclohex-2-en-1-ol has surged due to their role in developing small-molecule therapeutics. This compound’s thiophene ring is a critical pharmacophore, often associated with antimicrobial and anti-inflammatory properties. Meanwhile, the cyclohexenol segment contributes to its lipophilicity, improving membrane permeability—a key factor in optimizing drug bioavailability. These attributes align with current trends in precision medicine and targeted drug delivery, addressing frequent search queries such as "novel heterocyclic drug candidates" or "thiophene-based bioactive molecules."

From a synthetic chemistry perspective, CAS No. 2138539-72-5 exemplifies the growing focus on sustainable methodologies. Researchers are exploring greener routes to synthesize such compounds, leveraging catalytic asymmetric synthesis or microwave-assisted reactions—topics frequently searched in academic and industrial circles. The compound’s chiral center also opens doors for enantioselective studies, a hotspot in modern organic chemistry. Discussions around "stereoselective synthesis of cyclohexenol derivatives" or "eco-friendly thiophene functionalization" further underscore its relevance.

Beyond pharmaceuticals, 1-(4-Chlorothiophen-3-yl)-4-ethylcyclohex-2-en-1-ol finds niche applications in material science. Its conjugated system and polar groups make it a candidate for designing organic semiconductors or photoactive materials. This interdisciplinary potential resonates with searches like "thiophene-based electronic materials" or "cyclohexenol derivatives in optoelectronics," highlighting its versatility. As industries pivot toward renewable energy solutions, such compounds may play a role in next-generation photovoltaic devices.

Quality control and analytical profiling of CAS No. 2138539-72-5 are equally critical. Advanced techniques like HPLC-MS and NMR spectroscopy ensure purity and structural integrity, addressing common concerns about "compound characterization protocols." Regulatory compliance, particularly for high-purity intermediates, remains a priority for manufacturers, aligning with queries such as "GMP standards for synthetic intermediates."

In summary, 1-(4-Chlorothiophen-3-yl)-4-ethylcyclohex-2-en-1-ol represents a convergence of medicinal chemistry, green synthesis, and advanced materials. Its multifaceted applications and alignment with trending scientific inquiries position it as a compound of enduring interest. For researchers and industries alike, understanding its properties and potential is essential to harnessing its full value in innovation-driven fields.